Cas no 307327-59-9 (5-(2-Methoxyphenyl)-4-(2-methylprop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(2-Methoxyphenyl)-4-(2-methylprop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
• CAS No: 307327-59-9
• MF: C₁₃H₁₅N₃OS
• MW: 261.342701196671
• CID: 3067969
• PubChem ID: 726844
• Update Time: 2026-04-28

5-(2-Methoxyphenyl)-4-(2-methylprop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(2-methoxyphenyl)-4-(2-methyl-2-propen-1-yl)-4H-1,2,4-triazole-3-thiol
• 5-(2-Methoxyphenyl)-4-(2-methylprop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 5-(2-Methoxyphenyl)-4-(2-methylprop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol

Introduction to 5-(2-Methoxyphenyl)-4-(2-methylprop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 307327-59-9)

The compound 5-(2-Methoxyphenyl)-4-(2-methylprop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol, identified by its CAS number 307327-59-9, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic thiol derivative has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a triazole ring fused with a phenolic ether moiety and an isopropenyl group endows the molecule with distinct electronic and steric characteristics, making it a promising candidate for further exploration in drug discovery.

Recent studies have highlighted the importance of thiol-containing compounds in modulating biological pathways, particularly in the context of antioxidant and anti-inflammatory mechanisms. The thiol group in this molecule serves as a reactive site that can participate in redox processes, potentially making it useful in developing therapies targeting oxidative stress-related diseases. Additionally, the 2-Methoxyphenyl substituent introduces hydrophobicity and electronic effects that can influence binding interactions with biological targets, thereby enhancing the compound's pharmacological profile.

In the realm of drug design, the structural motif of 4H-1,2,4-triazole has been extensively studied for its ability to act as a scaffold in small-molecule inhibitors. This particular derivative combines the triazole core with an aromatic ring system and an alkenyl group, creating a multifaceted structure that may exhibit diverse biological activities. The isopropenyl group contributes to the compound's lipophilicity, which is often a critical factor in membrane permeability and oral bioavailability. Such features make this compound an intriguing subject for further pharmacokinetic and pharmacodynamic investigations.

Current research trends in medicinal chemistry emphasize the development of hybrid molecules that integrate multiple pharmacophoric elements to achieve synergistic effects. The 5-(2-Methoxyphenyl)-4-(2-methylprop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol structure exemplifies this approach by combining an aromatic heterocycle with functionalized side chains. Preliminary computational studies suggest that this compound may interact with biological targets such as kinases or proteases, which are implicated in various pathological conditions. The potential for designing derivatives with enhanced binding affinity or selectivity remains an active area of investigation.

The synthesis of this compound involves multi-step organic transformations that highlight the synthetic versatility of triazole derivatives. The introduction of the thiol functionality at the 3-position of the triazole ring requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient access to such complex molecules, facilitating their incorporation into drug discovery programs. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the desired framework.

Evaluation of the compound's biological activity has revealed promising results in preclinical models. Studies indicate that derivatives of this class exhibit inhibitory effects on certain enzymes associated with inflammatory responses. The combination of structural features—such as the phenolic ether and isopropenyl groups—appears to modulate enzyme activity through both hydrophobic and hydrogen bonding interactions. These findings align with emerging evidence suggesting that triazole-based compounds can serve as effective modulators of enzyme function.

The pharmaceutical industry continues to explore novel chemical entities to address unmet medical needs. The 5-(2-Methoxyphenyl)-4-(2-methylprop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 307327-59-9) stands out as a representative example of how structural innovation can lead to new therapeutic opportunities. Its unique combination of electronic and steric properties makes it a valuable scaffold for further optimization. As research progresses, additional insights into its mechanism of action and potential clinical applications are expected to emerge.

Future directions for this compound include exploring its role in therapeutic strategies targeting neurological disorders or metabolic diseases. The ability of thiol-based molecules to interact with redox-sensitive proteins suggests applications in conditions where oxidative stress plays a significant role. Furthermore, modifications to the side chains could enhance target specificity or improve pharmacokinetic profiles, paving the way for clinical development.

In conclusion, 5-(2-Methoxyphenyl)-4-(2-methylprop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 307327-59-9) exemplifies the innovative spirit driving modern pharmaceutical research. Its distinctive structure and demonstrated biological potential position it as a compelling candidate for further investigation. As our understanding of molecular interactions evolves, compounds like this one will continue to contribute to advancements in drug discovery and development.